2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[[cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C18H25N3O/c1-14-8-7-11-21-17(22)12-15(19-18(14)21)13-20(2)16-9-5-3-4-6-10-16/h7-8,11-12,16H,3-6,9-10,13H2,1-2H3
• InChI Key: WJXGQWILAFNLDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=CC2=O)CN(C)C3CCCCCC3
• Molecular Formula: C18H25N3O
• Molecular Weight: 299.4 g/mol

Description

2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one, also known as CMPD101, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer therapy. This compound has shown promising results in preclinical studies, demonstrating its ability to selectively target cancer cells while sparing normal cells.

Mechanism of Action

2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one selectively inhibits the activity of PLK1, a protein that plays a critical role in cell division. PLK1 is overexpressed in many types of cancer and is essential for cancer cell survival. By inhibiting PLK1, 2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one induces cell cycle arrest and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one has been shown to have potent anti-cancer activity in preclinical studies. It selectively targets cancer cells while sparing normal cells, which reduces the risk of toxicity. 2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one induces cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been shown to inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one is its selectivity for cancer cells, which reduces the risk of toxicity. It has also been shown to have potent anti-cancer activity in preclinical studies. However, one of the limitations of 2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one is its low solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one. One area of research could be to develop more potent and selective PLK1 inhibitors based on the structure of 2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one. Another area of research could be to investigate the potential of 2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one in combination with other anti-cancer agents to enhance its efficacy. Additionally, further preclinical and clinical studies are needed to evaluate the safety and efficacy of 2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one in humans.

Synthesis Methods

2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one can be synthesized using a multi-step synthetic route, which involves the reaction of 2-aminomethyl-9-methylpyrido[1,2-a]pyrimidin-4-one with cycloheptylmethyl chloride in the presence of a base such as sodium hydride. The resulting intermediate is then treated with methylamine to yield 2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one.

Scientific Research Applications

2-[[Cycloheptyl(methyl)amino]methyl]-9-methylpyrido[1,2-a]pyrimidin-4-one has been extensively studied for its potential applications in cancer therapy. It has been shown to selectively target cancer cells by inhibiting the activity of a protein called polo-like kinase 1 (PLK1), which is overexpressed in many types of cancer. Inhibition of PLK1 leads to cell cycle arrest and apoptosis in cancer cells, while sparing normal cells.